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Compound of Interest

Compound Name: N6-Formyl-adenosine

CAS No.: 6706-56-5

Cat. No.: B1145791

Get Quote

Executive Summary & Risk Philosophy
Handling N6-Formyl-adenosine requires a shift in mindset from "generic chemical safety" to

"bioactive containment."[1][2][3] As a modified nucleoside involved in RNA demethylation

pathways (specifically the FTO-mediated oxidation of m6A), this compound is not merely a

chemical irritant; it is a biological mimic.[1][2][3]

The Core Risk: Nucleoside analogs can be recognized by endogenous cellular machinery.[2][3]

If absorbed systemically, they possess the potential to interfere with nucleic acid synthesis or

signaling pathways.[4] Therefore, our safety protocol focuses on preventing permeation and

inhalation to maintain zero physiological exposure.

Hazard Identification & Risk Assessment
Before selecting PPE, we must understand the specific hazards associated with adenosine

analogs. While specific toxicological data for N6-Formyl-adenosine is often limited compared

to parent adenosine, we apply the Precautionary Principle based on the structural class (Purine

nucleosides).[1][2][3]
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Hazard Category H-Code (Inferred*)
Description & Scientific
Rationale

Acute Toxicity H302

Harmful if swallowed.[1][2][3]

[5] Adenosine analogs can

affect cardiovascular signaling

(adenosine receptors).[1][2][3]

Irritation H315 / H319

Causes skin and serious eye

irritation.[2][3][5] The formyl

group adds reactivity that may

exacerbate mucosal irritation.

[2][3]

Target Organ H335

May cause respiratory

irritation.[1][2][3][5] Inhalation

of dust is the primary route of

accidental exposure in the lab.

Genotoxicity H341

Suspected of causing genetic

defects.[1][2][3][5] Critical

Note: Many nucleoside

analogs are investigated for

antiviral/anticancer properties

specifically because they

interact with DNA/RNA

replication.[2][3][4] Treat as a

potential mutagen.[1][2][3]

*Note: H-codes are baseline classifications for adenosine derivatives (CAS 58-61-7) and

should be applied to N6-Formyl-adenosine in the absence of compound-specific toxicology.[1]

[2][3]

PPE Selection Matrix
The following PPE standards are non-negotiable for handling N6-Formyl-adenosine in solid

(powder) or high-concentration liquid form.
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Decision Logic: PPE Selection

Start: Handling N6-Formyl-adenosine

Physical State?

Solid / Powder Liquid / Solution (<10mM)

Respiratory: Fume Hood REQUIRED
(Or N95/P100 if hood unavailable)

Gloves: Nitrile (Double Gloving)
Min Thickness: 0.11mm

Eyes: Chemical Goggles (Solid)
Safety Glasses (Liquid)

Respiratory: General Ventilation
(Hood recommended for volatile solvents)

Click to download full resolution via product page

Figure 1: Decision tree for selecting PPE based on the physical state of the reagent.[1][2][3]

Note the critical requirement for respiratory protection when handling solids.

Detailed PPE Specifications
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Protection Type Standard / Material Scientific Rationale

Hand Protection
Double Nitrile Gloves (Outer: 5

mil, Inner: 4 mil)

Permeation Defense: Organic

solvents used to solubilize this

compound (e.g., DMSO)

penetrate latex and thin nitrile

rapidly.[1][2][3] The inner glove

provides a barrier while you

change the contaminated outer

glove.

Eye Protection
Chemical Safety Goggles

(ANSI Z87.[1][2][3]1)

Particulate Isolation: Safety

glasses have gaps.[1][2][3]

When weighing light powders,

electrostatic forces can

disperse particles

unpredictably. Goggles seal

the ocular mucosa.[2][3]

Respiratory
Fume Hood (Face velocity:

100 fpm)

Inhalation Prevention: This is

the primary defense.[1][2] If a

hood is impossible, a fit-tested

N95 or P100 respirator is

mandatory to prevent alveolar

deposition.[1][2][3]

Body Defense
Lab Coat (Buttoned, Long

Sleeve)

Dermal Shielding: Prevents

accumulation of dust on street

clothes, which could track

bioactive contaminants out of

the lab.[2]

Operational Protocol: Safe Handling Workflow
This workflow is designed to minimize static charge and aerosolization, the two most common

causes of lab exposure.

Step 1: Preparation & Engineering Controls[3]
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Verify Airflow: Ensure the chemical fume hood is operating at standard face velocity (0.3–0.5

m/s).

Static Control: Place an ionizing bar or anti-static gun near the balance.[2][3] N6-Formyl-
adenosine powder is often electrostatic; static can cause the powder to "jump" off the

spatula.[1][2][3]

Solvent Staging: Pre-measure your solvent (DMSO or Water) before opening the vial

containing the solid.[2][3]

Step 2: Weighing & Solubilization
Goal: Transition from solid to liquid state as quickly as possible to reduce inhalation risk.

Open in Hood: Never open the source vial outside the fume hood.

Transfer: Use a micro-spatula.[1][2][3] Do not pour.

Immediate Solubilization: Add the solvent directly to the weighing vessel or vial containing

the powder.[3]

Expert Insight: Once in solution (e.g., DMSO), the risk of inhalation drops significantly, but

the risk of dermal permeation increases. DMSO carries small molecules through the skin

barrier efficiently.[2][3] Maintain double-gloving.

Step 3: Decontamination[3]
Wipe Down: Clean the balance and surrounding area with 10% bleach followed by 70%

ethanol.[2][3]

Mechanism:[2][4][6][7][8][9][10] Bleach (hypochlorite) helps degrade the nucleoside

structure, while ethanol removes organic residues.[2]

Glove Removal: Remove outer gloves inside the hood and dispose of them as solid

hazardous waste.

Operational Workflow Diagram
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1. Setup
(Hood Check + Static Control)

2. Weighing
(In Hood + Goggles)

Prepare 3. Solubilize
(Add DMSO/Water)

Contain 4. Decon
(Bleach -> Ethanol)

Secure

Click to download full resolution via product page

Figure 2: Linear workflow emphasizing the transition from high-risk solid handling to contained

liquid handling.

Emergency Response & Disposal
Accidental Exposure[1][2][3]

Eye Contact: Flush immediately with water for 15 minutes.[1][2][3] Hold eyelids open.

Skin Contact: Wash with soap and water.[2][3] Do not use ethanol on skin immediately after

exposure, as it may enhance absorption of the compound if DMSO was the vehicle.

Inhalation: Move to fresh air. Seek medical attention if respiratory irritation persists.

Disposal Protocol
Do not dispose of N6-Formyl-adenosine down the drain.[1][2][3] As a bioactive nucleoside

analog, it requires thermal destruction.

Solid Waste: Contaminated gloves, weighing boats, and paper towels must go into

Hazardous Solid Waste (Biohazard or Chemical burn bin depending on institutional policy,

typically Chemical).[2]

Liquid Waste: Collect in a dedicated carboy labeled "Organic Solvents with Bioactive

Nucleosides."

Ultimate Fate: High-temperature incineration is the only validated method to ensure

complete destruction of the purine ring structure.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1145791/docs#personal-protective-equipment-ppe-
handling-guide-n6-formyl-adenosine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing
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